3-Bromo-4,6,7-trichloroquinoline

• CAS No.: 1204811-02-8
• Molecular Formula: C9H3BrCl3N
• Molecular Weight: 311.384
• IUPAC Name: 3-bromo-4,6,7-trichloroquinoline
• InChI: InChI=1S/C9H3BrCl3N/c10-5-3-14-8-2-7(12)6(11)1-4(8)9(5)13/h1-3H
• InChI Key: ZSQHOOFOPAMIKM-UHFFFAOYSA-N
• SMILES: C1=C2C(=CC(=C1Cl)Cl)N=CC(=C2Cl)Br
• Synonyms: 3-Bromo-4,6,7-trichloroquinoline

Description

3-Bromo-4,6,7-trichloroquinoline is a halogenated quinoline derivative characterized by a bromine atom at the 3-position and chlorine atoms at the 4-, 6-, and 7-positions of the quinoline scaffold.

Quinoline derivatives are widely studied for their pharmacological and material science applications due to their aromatic heterocyclic structure. Halogen substitutions enhance electrophilic reactivity, influence lipophilicity, and modulate interactions with biological targets or synthetic reagents . The synthesis of such compounds often involves halogenation reactions, reductions (e.g., nitro to amino group conversions as in ), or nucleophilic substitutions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3-Bromo-4,6,7-trichloroquinoline with structurally related halogenated quinolines, focusing on substituent positions, molecular properties, and applications.

Compound	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Evidence Source
3-Bromo-4,6,7-trichloroquinoline	Br (3), Cl (4,6,7)	~315.5 (estimated)	High halogen density; potential use in medicinal chemistry or catalysis.	Inferred
3-Bromo-4-chloro-6-fluoroquinoline	Br (3), Cl (4), F (6)	260.49	Enhanced polarity due to fluorine; used in fluorinated drug candidates.
4-Bromo-3-chloroquinoline	Br (4), Cl (3)	242.5	Simpler substitution pattern; intermediate in cross-coupling reactions.
3-Bromo-8-chloro-6-nitroquinoline	Br (3), Cl (8), NO₂ (6)	287.49	Nitro group increases reactivity; precursor for aminoquinoline synthesis.
3-Bromo-4,5,7-trichloroquinoline	Br (3), Cl (4,5,7)	~315.5	Similar to target compound but with Cl at 5 instead of 6; steric effects differ.

Key Findings:

Substituent Position Effects: Chlorine at the 6-position (vs. 5 in 3-Bromo-4,5,7-trichloroquinoline) may alter steric hindrance and electronic distribution, affecting binding to biological targets or reaction pathways . Fluorine at the 6-position (3-Bromo-4-chloro-6-fluoroquinoline) introduces polarity, improving solubility in polar solvents compared to chlorine analogs .

Functional Group Influence: Nitro groups (e.g., 3-Bromo-8-chloro-6-nitroquinoline) are strongly electron-withdrawing, making such compounds reactive intermediates for further reductions or substitutions . Bromine at the 3-position (common across analogs) enhances electrophilicity, facilitating Suzuki-Miyaura or Ullmann coupling reactions .

Molecular Weight and Lipophilicity :

• Increasing halogen count (e.g., trichloro vs. dichloro derivatives) elevates molecular weight and lipophilicity, which may improve membrane permeability but reduce aqueous solubility .

Synthetic Utility: 4-Bromo-3-chloroquinoline serves as a versatile intermediate for synthesizing complex heterocycles via cross-coupling, whereas nitro-substituted analogs (e.g., ) are precursors for amine-functionalized derivatives .